![molecular formula C19H21N3OS2 B2930611 N-(6-methylbenzo[d]thiazol-2-yl)-2-(4-(thiophen-2-yl)piperidin-1-yl)acetamide CAS No. 1396758-57-8](/img/structure/B2930611.png)
N-(6-methylbenzo[d]thiazol-2-yl)-2-(4-(thiophen-2-yl)piperidin-1-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(6-methylbenzo[d]thiazol-2-yl)-2-(4-(thiophen-2-yl)piperidin-1-yl)acetamide, commonly known as MBTA, is a chemical compound with potential applications in scientific research. It is a relatively new compound, and its synthesis method, mechanism of action, biochemical and physiological effects, and future directions are still being explored.
Mechanism of Action
The mechanism of action of MBTA involves binding to the α7 nicotinic acetylcholine receptor and increasing its activity. This leads to an increase in the release of neurotransmitters such as dopamine and glutamate, which are involved in cognitive function and memory.
Biochemical and Physiological Effects:
MBTA has been shown to improve cognitive function and memory in animal models. It has also been shown to have anxiolytic and antidepressant effects. However, more research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One advantage of MBTA is its potential as a tool for studying the α7 nicotinic acetylcholine receptor and its role in cognitive function and memory. However, one limitation is that more research is needed to fully understand its biochemical and physiological effects, as well as its potential side effects.
Future Directions
There are several future directions for research on MBTA. One direction is to further investigate its potential as a tool for studying the α7 nicotinic acetylcholine receptor and its role in cognitive function and memory. Another direction is to explore its potential as a treatment for cognitive disorders such as Alzheimer's disease. Additionally, more research is needed to fully understand its biochemical and physiological effects and potential side effects.
Synthesis Methods
The synthesis of MBTA involves the reaction of 6-methylbenzo[d]thiazole-2-carboxylic acid with 4-(2-bromoethyl)thiophene, followed by a reaction with piperidine and acetic anhydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
MBTA has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor, which is involved in cognitive function and memory. MBTA has also been shown to have anxiolytic and antidepressant effects in animal models.
properties
IUPAC Name |
N-(6-methyl-1,3-benzothiazol-2-yl)-2-(4-thiophen-2-ylpiperidin-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3OS2/c1-13-4-5-15-17(11-13)25-19(20-15)21-18(23)12-22-8-6-14(7-9-22)16-3-2-10-24-16/h2-5,10-11,14H,6-9,12H2,1H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIPZSQDQSRMIRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3CCC(CC3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.